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Compound of Interest

Compound Name: Nitrogen tribromide

Cat. No.: B15176702

Comparative Analysis of Nitrogen Trihalide
Reactivity

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of the reactivity of nitrogen trihalides:
nitrogen trifluoride (NFs3), nitrogen trichloride (NClIs), nitrogen tribromide (NBrs), and nitrogen

triiodide (NI3). The significant variation in their stability and chemical behavior is critical for safe
handling and application in research and development.

Overview of Properties and Stability Trends

The reactivity of nitrogen trihalides is inversely related to their stability, which decreases
dramatically down the halogen group. NFs is a stable, relatively inert gas, while NCls, NBr3, and
NIs are progressively more unstable and explosive.[1][2] This trend is primarily governed by the
strength of the nitrogen-halogen (N-X) bond and steric strain. The N-F bond is exceptionally
strong, whereas the bonds to heavier halogens are progressively weaker, leading to low
activation energies for decomposition.[3][4] In NIz, the large iodine atoms also cause significant
steric strain around the small central nitrogen atom, further contributing to its extreme
instability.[3][5][6]

Data Presentation: Comparative Properties
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The following table summarizes key quantitative data for the nitrogen trihalides, highlighting the

trends in their physical and chemical properties.

Nitrogen Nitrogen Nitrogen .
) ) . . ) . Nitrogen
Property Trifluoride Trichloride Tribromide L
Triiodide (NI3)
(NFs) (NCls) (NBr3)
Molar Mass (
71.00 120.36 253.72 394.72
g/mol)
Physical State Yellow Oily Deep Red, ]
Colorless Gas[7] o ) ) Dark Solid[5]
(STP) Liquid[1] Volatile Solid[8]
Boiling/Decompo  -129 °C (Boiling) 71 °C (Boiling, Explodes at -100 Decomposes at
sition Point (°C) [7] unstable) °Cl[8] 0 °CJ[1]
Enthalpy of
Formation (AHf°,  -124[4] +232[1] +220 (est.)[1] +192 (est.)[1]
gas, kJ/mol)
N-X Bond
~278[1] ~188[1] ~169[1] ~159[9]
Enthalpy (kJ/mol)

Lewis Basicity

Very Weak[10]

Weaker than

Stronger than

Strongest in

NBrs NCIs[10] series
) Very slow, Readily ] ]
Hydrolysis ) Rapidly Decomposes in
o requires heat hydrolyzes[12]
Reactivity hydrolyzes water
and pressure[11]  [13]

Experimental Protocols

Detailed methodologies are crucial for understanding and potentially replicating studies on

these reactive compounds. The following protocols are illustrative of common procedures.

Synthesis of Nitrogen Trichloride (NCI3) by Electrolysis

Objective: To safely generate a solution of nitrogen trichloride for in-situ use.

Materials:
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e Ammonium chloride (NH4Cl)

e Carbon tetrachloride (CCla) or Chloroform (CHCIs) (for extraction)[14][15]

e DC power supply

o Graphite electrodes

» Electrolytic cell with a gas outlet

e |ce bath

Procedure:

Prepare a saturated aqueous solution of ammonium chloride in the electrolytic cell.

e Add a layer of carbon tetrachloride to the bottom of the cell to extract the NCls as it forms.
[15] This is a critical safety step, as NCls is much more stable in solution (up to 18%) than in
its pure form.[14]

e Cool the cell in an ice bath to control the reaction rate and improve stability.[15]

« Insert the graphite electrodes into the aqueous layer and apply a direct current. A current of
~600 mA at a solution acidity of 2 mol-L~* has been shown to be effective.[15]

» NCls is formed at the anode and is extracted into the CCla layer, which turns yellow.

e The process is continued until the desired concentration is reached. The solution should be
used immediately and should never be heated or evaporated to isolate pure NCls.

Safety Notice: Nitrogen trichloride is a highly dangerous and unpredictable explosive.[13][16]
This synthesis must only be attempted by trained professionals in a controlled environment with
appropriate safety measures, including blast shields and personal protective equipment. The
discoverer, Pierre L. Dulong, lost an eye and three fingers studying this compound.[1]

Hydrolysis of Nitrogen Trichloride (NCI3)

Objective: To demonstrate the reactivity of NCls with water.
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Materials:

Hot water

A well-ventilated fume hood

Beaker

Procedure:

A dilute solution of NCIz in carbon tetrachloride

o Place a volume of hot water into a beaker inside a fume hood.

o Carefully add a small amount of the NCls solution to the hot water.

e Observe the reaction. The NCIs will hydrolyze to produce ammonia (NHs) and hypochlorous

acid (HOCI).[13]

o NCIz + 3H20 —~ NHs + 3HOCI

e The characteristic odor of ammonia may be detected. The formation of hypochlorous acid

can be confirmed by appropriate analytical methods if desired.

Visualization of Reactivity Concepts

Diagrams can clarify the relationships between structure, stability, and reaction pathways.

NFs (Most Stable) NCIs (Unstable)

NBrs (Very Unstable) NIz (Extremely Unstable)

Decreasing Stability and Bond Energy

Click to download full resolution via product page

Caption: Trend of decreasing stability among nitrogen trihalides.
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Caption: Reaction pathway for the hydrolysis of NCls.

Conclusion

The reactivity of the nitrogen trihalides presents a stark trend: stability decreases significantly
from fluorine to iodine. NFs is a commercially useful but potent greenhouse gas, valued for its
chemical inertness.[7][17] In sharp contrast, NClz, NBrs, and NIz are endothermic compounds
that are highly unstable and explosive, limiting their use to primarily academic demonstrations
or as in-situ reactive intermediates.[1][8][18] Their hazardous nature, particularly the extreme
sensitivity of NIz, necessitates careful handling and a thorough understanding of their
properties for any research or development application.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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